Cas no 2029818-95-7 (2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-amine)

• Product Name: 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-amine
• CAS No: 2029818-95-7
• MF: C₁₁H₁₃ClF₃N
• MW: 251.675832509995
• CID: 6268566
• PubChem ID: 165851010
• Update Time: 2025-07-19

2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-amine
• 2-[2-chloro-5-(trifluoromethyl)phenyl]-2-methylpropan-1-amine
• EN300-1962117
• 2029818-95-7

• Inchi： 1S/C11H13ClF3N/c1-10(2,6-16)8-5-7(11(13,14)15)3-4-9(8)12/h3-5H,6,16H2,1-2H3
• InChI Key： DFHXDJUWVNKXKU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C(C)(C)CN

Computed Properties

• Exact Mass: 251.0688616g/mol
• Monoisotopic Mass: 251.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-amine

Introduction to 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-amine (CAS No. 2029818-95-7)

2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-amine, identified by its Chemical Abstracts Service number (CAS No. 2029818-95-7), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, incorporating both chloro and trifluoromethyl substituents on a phenyl ring, coupled with an amine functional group linked to an isobutyl chain. The presence of these specific functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable scaffold for the development of novel bioactive molecules.

The chloro and trifluoromethyl groups are particularly noteworthy in this context. The chloro substituent, attached at the 2-position of the phenyl ring, can serve as a versatile handle for further chemical modifications, such as nucleophilic substitution reactions, which are commonly employed in drug discovery to introduce new functional groups or linkages. On the other hand, the trifluoromethyl group, located at the 5-position, is renowned for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Specifically, it tends to enhance lipophilicity, improve metabolic stability, and increase binding affinity to biological targets, thereby contributing to the overall efficacy and duration of action of potential therapeutic agents.

The amine functionality in 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-amine provides another layer of chemical diversity. Amines are fundamental building blocks in organic chemistry and are frequently incorporated into pharmaceuticals due to their ability to form hydrogen bonds and participate in various coordination interactions with biological macromolecules. In this compound, the amine is connected to an isobutyl chain, which adds bulk to the molecule and can influence its solubility and membrane permeability—critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-amine as a lead compound for drug development. Studies have demonstrated that its structural features align well with binding pockets of several therapeutic targets, including enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. For instance, virtual screening simulations have suggested that this compound may interact with key residues in protein kinases, which are central to signal transduction pathways involved in cell proliferation and survival.

In parallel, experimental investigations have begun to unravel the biological activity of 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-amine. Preliminary pharmacological assays have indicated that derivatives of this compound exhibit promising effects on modulating inflammatory responses. The combination of the chloro group’s reactivity and the trifluoromethyl group’s lipophilicity appears to synergistically enhance interactions with cyclooxygenase (COX) enzymes, which are pivotal in producing prostaglandins—a class of mediators involved in pain and inflammation. Furthermore, structural analogs have shown potential inhibitory activity against certain isoforms of COX enzymes without significant side effects on gastrointestinal function.

The role of fluorinated aromatic compounds in medicinal chemistry has been well-documented over the past few decades. The introduction of fluorine atoms into pharmaceuticals has been associated with improved pharmacological profiles due to their ability to fine-tune electronic properties, metabolic stability, and immunogenicity. The presence of multiple fluorine atoms, as seen in trifluoromethyl derivatives, amplifies these effects. For example, trifluoromethylation can prevent rapid deactivation by enzymes such as cytochrome P450 monooxygenases, thereby extending the half-life of drugs within the body.

Moreover, synthetic methodologies for constructing analogs of 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-amine have been refined through modern cross-coupling reactions. Techniques such as Suzuki-Miyaura coupling allow for efficient introduction of aryl groups at specific positions on the phenyl ring, while Buchwald-Hartwig amination enables selective functionalization at the amine moiety. These advances have facilitated rapid diversification of the compound’s structure while maintaining its core pharmacophoric features.

Future directions in research may focus on optimizing synthetic routes to improve scalability and cost-efficiency for large-scale production. Additionally, exploring derivatives with modified side chains or additional substituents could uncover novel bioactivities or enhance existing ones. The integration of machine learning models with experimental data may further accelerate the discovery process by predicting optimal modifications based on structural alerts derived from existing literature.

The broader implications of such research extend beyond individual drug candidates. The development of new molecular scaffolds like 2-chloro-trifluoromethyl-substituted phenylalkanamines contributes to our fundamental understanding of structure-function relationships in bioactive molecules. This knowledge is essential for designing next-generation therapeutics that are not only more effective but also safer and better tolerated by patients.